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Arterolane is an antimalarial agent. It is active against 10 strains of P. falciparum in vitro, including chloroquine- and pyrimethamine-resistant strains, with IC50 values ranging from 0.43 to 1.6 ng/ml. Arterolane (10 mg/kg per day for three days) is curative in 67% of mice in a model of P. berghei infection.
Arterolane is an oxaspiro compound that is dispiro[cyclohexane-1,3'-[1,2,4]trioxolane-5',2''-tricyclo[3.3.1.1(3,7)]decane] substituted by a 2-[(2-amino-2-methylpropyl)amino]-2-oxoethyl group at position 4s. Its maleic acid salt is used as an antimalarial drug in combination with piperaquine. It has a role as an antimalarial and an antiplasmodial drug. It is a member of adamantanes, a secondary carboxamide, a primary amino compound, a trioxolane and an oxaspiro compound. It is a conjugate base of an arterolane(1+).